methyl 4-(6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamido)butanoate

• IUPAC Name: methyl 4-[[6-(oxan-4-ylmethoxy)pyridine-3-carbonyl]amino]butanoate
• InChI: InChI=1S/C17H24N2O5/c1-22-16(20)3-2-8-18-17(21)14-4-5-15(19-11-14)24-12-13-6-9-23-10-7-13/h4-5,11,13H,2-3,6-10,12H2,1H3,(H,18,21)
• InChI Key: SZCJAAMDHVDIEZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCNC(=O)C1=CN=C(C=C1)OCC2CCOCC2
• Molecular Formula: C17H24N2O5
• Molecular Weight: 336.4 g/mol

Description

The compound “methyl 4-(6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamido)butanoate” is a complex organic molecule. It contains a tetrahydro-2H-pyran ring, which is a six-membered ring with one oxygen atom and five carbon atoms. The molecule also contains a butanoate group, which is a four-carbon chain with a carboxylate (COO-) at one end.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The tetrahydro-2H-pyran ring would likely contribute to the three-dimensionality of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The ester group could undergo hydrolysis to form a carboxylic acid and an alcohol. The amide group could also undergo hydrolysis to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as the presence of polar groups, the size and shape of the molecule, and its overall charge would influence properties like solubility, melting point, and boiling point.

Scientific Research Applications

Biological Activity and Pharmacology

Research on this compound has revealed several interesting properties:

• . Further investigations are needed to understand its mechanism of action and potential as an anticancer agent.

Synthetic Methods and Strategies

Efforts have been made to synthesize this compound efficiently. Researchers have explored various synthetic routes, including:

• . This method provides access to the tetrahydro-2H-pyran ring system.

Natural Product Analogs and Derivatives

The 2H-pyran ring motif occurs in many natural products. . These derivatives often exhibit diverse biological activities.

Future Directions and Applications

Given its unique structure and potential biological activity, further research avenues include:

Tejedor, D., Delgado-Hernández, S., Diana-Rivero, R., Díaz-Díaz, A., & García-Tellado, F. (2019). Recent Advances in the Synthesis of 2H-Pyrans. Molecules, 24(16), 2904. DOI: 10.3390/molecules24162904Schmidt, B. (2003). An olefin metathesis/double bond migration sequence of allyl ethers to cyclic enol ethers. European Journal of Organic Chemistry, 816-819.

Future Directions

The study of new and complex organic molecules like this one is a vibrant area of research in chemistry and pharmacology. Such compounds could have potential applications in medicine, materials science, and other fields.